Cas no 9013-95-0 (Levan - from Serratia Levanicum)

• Product Name: Levan - from Serratia Levanicum
• CAS No: 9013-95-0
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• CID: 95528
• Update Time: 2024-10-26

Levan - from Serratia Levanicum Chemical and Physical Properties

Names and Identifiers

• LEVAN
• FRUCTAN
• fromzymomonasmobilis
• Levan from Zymomonas mobilis
• levan from erwinia herbicola
• LEVAN,FROM SERRATIA LEVANICUM
• (2R,3S,4R,5R)-5-[[(2R,3S,4R,5R)-5-[[(2R,3S,4R,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-2-(hydroxymethyl)oxolan-2-yl]oxymethyl]-2-(hydroxymethyl)oxolane-2,3,4-triol
• Gum levan
• Gums, Pseudomonas
• Levans
• Levan - from Serratia Levanicum

• Inchi： 1S/C18H32O16/c19-1-7-10(23)14(27)17(5-21,33-7)31-3-9-12(25)15(28)18(6-22,34-9)30-2-8-11(24)13(26)16(29,4-20)32-8/h7-15,19-29H,1-6H2/t7-,8-,9-,10-,11-,12-,13+,14+,15+,16-,17-,18-/m1/s1
• InChI Key： ZFTFOHBYVDOAMH-XNOIKFDKSA-N
• SMILES： O1[C@H](CO[C@@]2(CO)[C@@H](O)[C@H](O)[C@@H](CO[C@@]3(CO)[C@@H](O)[C@H](O)[C@@H](CO)O3)O2)[C@@H](O)[C@H](O)[C@]1(CO)O

Computed Properties

• Exact Mass: 504.169
• Monoisotopic Mass: 504.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -6
• Topological Polar Surface Area: 269A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.82
• Boiling Point: 910.4°Cat760mmHg
• Flash Point: 504.4°C
• Refractive Index: 1.682
• Solubility: H2O: 10 mg/mL, hazy, faintly yellow
• PSA: 268.68000
• LogP: -7.56820
• Solubility: dissolve in watersolubilityby10mg/mL

Levan - from Serratia Levanicum Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides